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Compound of Interest

Compound Name: 2-Bromo-1,1-diethoxyoctane

Cat. No.: B15478417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromo-1,1-diethoxyethane, a key

building block in organic synthesis, particularly in the pharmaceutical industry. This document

outlines its chemical identity, physical properties, and a detailed experimental protocol for its

preparation.

Chemical Identity and Synonyms
CAS Number: 2032-35-1[1][2][3][4][5][6][7]

2-Bromo-1,1-diethoxyethane is also known by a variety of synonyms, which are crucial for

comprehensive literature and database searches.
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Synonym Reference

Bromoacetaldehyde diethyl acetal [1][8][9][10]

Bromacetal [1][10]

1-Bromo-2,2-diethoxyethane [1][10]

2-Bromoacetaldehyde diethyl acetal [1]

1,1-Diethoxy-2-bromoethane [1][2][10]

Diethyl bromoacetal [1][10]

2,2-Diethoxyethyl bromide [5][10]

NSC 8036 [1][10]

BADEA [1]

Ethane, 2-bromo-1,1-diethoxy- [10]

Acetaldehyde, bromo-, diethyl acetal [10]

Physicochemical Properties
A summary of the key quantitative data for 2-Bromo-1,1-diethoxyethane is presented in the

table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C6H13BrO2 [1][2][3]

Molecular Weight 197.07 g/mol [1][3][8]

Appearance Clear, colorless oil/liquid [1][3]

Boiling Point 66-67 °C at 18 mmHg [1][6][8][9]

167-170 °C (crude) [1]

Density 1.31 g/mL at 25 °C [1][6][8][9]

1.296 g/cm³ at 19 °C [2]

Refractive Index n20/D 1.439 [1][8][9]

1.44 [3]

Flash Point 125 °F (51.7 °C) [1][9]

149.0 °F (65 °C) - closed cup [8]

Solubility

Immiscible in water. Soluble in

chloroform, methanol, ethanol,

and ether.

[1][9]

Storage Temperature 2-8°C [1][8]

Stability

Moisture and light sensitive.

The pure acetal is unstable

and can discolor over time.

[1][3]

Experimental Protocols
Synthesis of 2-Bromo-1,1-diethoxyethane
A common method for the preparation of 2-bromo-1,1-diethoxyethane involves the bromination

of diethyl acetal.[1]

Materials:

Diethyl acetal (1.0 mole, 118.0 g)
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Calcium carbonate (0.55 mole, 55 g)

Bromine (1.0 mole, 55 mL)

Potassium carbonate

Steam

Procedure:

To a flask, add 118.0 g (1.0 mole) of diethyl acetal and 55 g (0.55 mole) of calcium

carbonate.

Cool the flask to 5-10°C.

Slowly add 55 mL (1.0 mole) of bromine dropwise over a period of 30-45 minutes,

maintaining the reaction temperature between 5-10°C.

Allow the reaction mixture to stand for 24 hours.

Introduce steam to the mixture to dissolve the salts.

Separate the oily layer.

Dry the separated oil over potassium carbonate.

Distill the dried oil to obtain the crude product, which boils at 167-170°C. The yield is typically

between 31-42% (61-83 g).

For further purification, shake the crude product with potassium carbonate and distill under

reduced pressure. The pure product has a boiling point of 48-49°C at 3 mmHg.[1]

Another reported synthetic route involves the catalytic bromination of acetaldehyde followed by

a condensation reaction with absolute ethanol.[11]

Logical Relationships in Synthesis
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The synthesis of 2-Bromo-1,1-diethoxyethane from diethyl acetal can be visualized as a direct

bromination reaction.

Diethyl Acetal

2-Bromo-1,1-diethoxyethane

Bromination

Bromine (Br2)
Calcium Carbonate (CaCO3)

Click to download full resolution via product page

Synthesis of 2-Bromo-1,1-diethoxyethane.

Applications in Synthesis
2-Bromo-1,1-diethoxyethane is a versatile synthetic intermediate. It serves as a building block

for the synthesis of various pharmaceutical compounds, including antibiotics like erythromycin

and cephalosporins.[1] It is also utilized in the preparation of other α-heterosubstituted

acetaldehyde acetals.[1] Furthermore, it has been used in the synthesis of monomer 2-(2,2-

dimethoxy)ethoxyethyl vinyl ether.[8] Its reaction with anhydrous trimethylamine can form

glycine betaine aldehyde.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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